Cas no 1157109-01-7 (2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}-2-methyl-1-propanol)

• Product Name: 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}-2-methyl-1-propanol
• CAS No: 1157109-01-7
• MF: C₁₀H₁₂ClF₃N₂O
• MW: 268.663291931152
• MDL: MFCD12416178
• CID: 1077192
• PubChem ID: 43393091
• Update Time: 2025-04-20

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}-2-methyl-1-propanol
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)-2-methylpropan-1-ol
• AKOS009047198
• 1157109-01-7
• 2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-2-methylpropan-1-ol
• 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylamino}-2-methyl-1-propanol

• MDL： MFCD12416178
• Inchi： 1S/C10H12ClF3N2O/c1-9(2,5-17)16-8-7(11)3-6(4-15-8)10(12,13)14/h3-4,17H,5H2,1-2H3,(H,15,16)
• InChI Key： SYZKASMIWYNZKH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NC(C)(C)CO

Computed Properties

• Exact Mass: 268.0590252g/mol
• Monoisotopic Mass: 268.0590252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives